![molecular formula C9H7NO B188741 7-Hydroxyisoquinoline CAS No. 14476-74-5](/img/structure/B188741.png)
7-Hydroxyisoquinoline
Overview
Description
7-Hydroxyisoquinoline is a compound used to study its photophysical behavior in polymer matrices such as polymethyl methacrylate, cellulose acetate, polyvinyl alcohol, and sulfonated tetrafluoroethylene-based fluoropolymer-copolymer . It is also used to prepare quinine .
Synthesis Analysis
This compound can be synthesized through a multi-step reaction involving toluene and other reagents . The reaction involves heating toluene for 6 hours .Molecular Structure Analysis
The molecular formula of this compound is C9H7NO . It has a molecular weight of 145.16 g/mol . The IUPAC name for this compound is isoquinolin-7-ol .Chemical Reactions Analysis
This compound exhibits photophysical behavior in various polymer matrices . It is also used in the preparation of quinine .Physical And Chemical Properties Analysis
This compound is a cream to brown or pale yellow crystalline powder . It is soluble in methanol and concentrated sulfuric acid . It has a transition temperature of 222.5-231.5°C .Scientific Research Applications
HIV-1 Integrase Inhibition : A study by Suchaud et al. (2014) investigated 2-hydroxyisoquinoline-1,3(2H,4H)-diones, closely related to 7-Hydroxyisoquinoline, as potent inhibitors of human immunodeficiency virus type 1 integrase. Substitution at position 7 with electron-withdrawing groups enhanced antiviral activity, indicating potential applications in HIV therapy (Suchaud et al., 2014).
Optical Switching Material : Guo et al. (2006) described the excited state proton transfer (ESPT) effect of 7-hydroxyquinoline in dimethyl sulfoxide, highlighting its potential as a material for all-optical switching. This study demonstrates the importance of this compound in photonics and optical materials (Guo et al., 2006).
Hepatitis C Virus Inhibition : Chen et al. (2012) researched C-7 substituted 2-hydroxyisoquinoline-1,3-diones for their inhibitory effects on Hepatitis C virus replication. This study underscores the potential of this compound derivatives in antiviral therapies (Chen et al., 2012).
Biological Studies on Isoquinoline Derivatives : Wang et al. (2003) isolated compounds including this compound derivatives from the herb Thalictrum delavayi, suggesting potential in natural product chemistry and pharmacognosy (Wang et al., 2003).
Synthesis and Chemical Reactions : Research by Tsizin & Lopatin (1977) on 7-hydroxy-1-isoquinolones, closely related to this compound, studied their synthesis and reactions. This contributes to the knowledge of heterocyclic chemistry and synthetic methodologies (Tsizin & Lopatin, 1977).
Hepatitis B Virus Replication Inhibition : Cai et al. (2014) demonstrated the use of 2-hydroxyisoquinoline-1,3(2H,4H)-diones in blocking Hepatitis B virus replication, indicating another area of antiviral application (Cai et al., 2014).
Fluorescent Probes for Biological Applications : Chen et al. (2009) developed a fluorescent probe based on 7-hydroxyquinoline for monitoring Zn(2+), demonstrating its use in bioimaging and cell biology (Chen et al., 2009).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that this compound is used to study its photophysical behavior in polymer matrices . It’s also used to prepare quinine , which is a medication used to treat malaria and babesiosis.
Mode of Action
It is known that it exhibits an excited state proton transfer (espt) effect . This effect is often associated with the ability of certain molecules to absorb light and then use this energy to transfer a proton from one location to another within the molecule. This can result in changes in the molecule’s structure and properties.
Biochemical Pathways
Given its use in studying photophysical behavior in polymer matrices , it may be involved in pathways related to light absorption and energy transfer.
Pharmacokinetics
It is soluble in methanol and concentrated sulfuric acid , which may influence its bioavailability and distribution within the body.
Result of Action
Its use in studying photophysical behavior suggests that it may influence light absorption and energy transfer processes at the molecular level .
Action Environment
It’s worth noting that it is incompatible with oxidizing agents , suggesting that its stability and efficacy may be affected by the presence of such agents in its environment.
Biochemical Analysis
Biochemical Properties
7-Hydroxyisoquinoline interacts with various enzymes, proteins, and other biomolecules. It is a weak base, with a pKa of 5.14 . It protonates to form salts upon treatment with strong acids, such as HCl . It forms adducts with Lewis acids, such as BF3 .
Cellular Effects
It is known that it is used to study its photophysical behavior in polymer matrices
Molecular Mechanism
It is known to be a weak base and can form salts and adducts with acids
Temporal Effects in Laboratory Settings
It is known to be used in studies of its photophysical behavior in polymer matrices
Properties
IUPAC Name |
isoquinolin-7-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO/c11-9-2-1-7-3-4-10-6-8(7)5-9/h1-6,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCRKBMABEPCYII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CN=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90901678 | |
Record name | NoName_814 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90901678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7651-83-4 | |
Record name | 7-Isoquinolinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7651-83-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Hydroxyisoquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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